Cas no 637028-37-6 (1-Pentanone,1-(2-amino-5-ethylphenyl)-)
637028-37-6 structure
Product Name:1-Pentanone,1-(2-amino-5-ethylphenyl)-
CAS No:637028-37-6
MF:C13H19NO
MW:205.296063661575
CID:500760
Update Time:2024-01-30
1-Pentanone,1-(2-amino-5-ethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanone,1-(2-amino-5-ethylphenyl)-
- 1-Pentanone,1-(2-amino-5-ethylphenyl)-(9CI)
- 1-Pentanone, 1-(2-amino-5-ethylphenyl)-
-
- Inchi: 1S/C13H19NO/c1-3-5-6-13(15)11-9-10(4-2)7-8-12(11)14/h7-9H,3-6,14H2,1-2H3
- InChI Key: NWIPTGSBASHGSQ-UHFFFAOYSA-N
- SMILES: C(C1=CC(CC)=CC=C1N)(=O)CCCC
Computed Properties
- Exact Mass: 205.14677
- Monoisotopic Mass: 205.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1A^2
Experimental Properties
- Density: 0.998±0.06 g/cm3(Predicted)
- Boiling Point: 337.4±30.0 °C(Predicted)
- PSA: 43.09
- pka: 1.34±0.10(Predicted)
1-Pentanone,1-(2-amino-5-ethylphenyl)- Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
637028-37-6 (1-Pentanone,1-(2-amino-5-ethylphenyl)-) Related Products
- 1196-28-7(1-(2-Aminophenyl)propan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk